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Compound of Interest

Compound Name: 4-(Isopentyloxy)benzohydrazide

CAS No.: 721426-56-8

Cat. No.: B2535915

Get Quote

Benchmarking Guide: 4-(Isopentyloxy)benzohydrazide Performance

Part 1: Executive Summary & Strategic Positioning
4-(Isopentyloxy)benzohydrazide (CAS: 721426-56-8) represents a critical "lipophilic bridge"

in the design of bioactive hydrazone scaffolds.[1] Unlike its shorter-chain analogs (e.g., 4-

methoxybenzohydrazide) or the hydrophilic standard Isoniazid, this compound incorporates a

bulky, branched isopentyl tail.[2][1] This structural feature significantly modulates lipophilicity

(LogP) and membrane permeability, making it a high-value candidate for targeting intracellular

pathogens (e.g., M. tuberculosis) or central nervous system (CNS) targets where blood-brain

barrier penetration is required.[2]

This guide provides a rigorous framework for benchmarking this compound against industry

standards, focusing on three performance vectors: Antimicrobial Potency, Synthetic Reactivity,

and Physicochemical Stability.[2]
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To objectively evaluate performance, 4-(isopentyloxy)benzohydrazide must be

contextualized within its homologous series and functional competitors.[2]

Table 1: Comparative Physicochemical Profile

Feature
4-

(Isopentyloxy)b

enzohydrazide

4-

Methoxybenzoh

ydrazide

Isoniazid (INH) Significance

Role Test Candidate
Low-Lipophilicity

Benchmark

Clinical Gold

Standard

Defines baseline

efficacy.[1]

Structure
Phenyl ring +

Isopentyl ether

Phenyl ring +

Methyl ether
Pyridine ring

Isopentyl adds

steric bulk &

lipophilicity.[2]

Calc. LogP ~2.85 ~0.85 -0.70

High LogP

suggests

superior passive

transport.[1]

MW 222.29 g/mol 166.18 g/mol 137.14 g/mol

Remains within

"Fragment-

Based" range

(<300).[1]

H-Bond Donors 2 2 3

Identical donor

profile to

methoxy analog.

Primary

Application

Lipophilic Pro-

drug / CNS

Agent

General

Intermediate
Anti-tubercular

Target specific

tissues

(Brain/Adipose).

[2]
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Analyst Insight: The LogP shift from 0.85 (Methoxy) to ~2.85 (Isopentyloxy) moves the

compound into the optimal "drug-like" window (LogP 2–3) for oral bioavailability, potentially

reducing the high clearance rates seen with more polar hydrazides.[2]

Part 3: Benchmarking Protocols & Experimental
Data
Vector A: Antimicrobial Potency (MIC Determination)
Objective: Quantify the "Lipophilic Tail Effect" on antibacterial activity. Hypothesis: The isopentyl

group enhances cell wall penetration in Gram-positive bacteria (e.g., S. aureus) and

Mycobacteria compared to the methoxy analog.[2]

Protocol 1: Broth Microdilution Assay

Stock Prep: Dissolve compounds in DMSO (10 mg/mL). Note: Isopentyloxy analog requires

slightly longer sonication than methoxy analog.[1]

Dilution: Serial 2-fold dilutions in Mueller-Hinton Broth (MHB) from 512 µg/mL to 0.5 µg/mL.

Inoculum: Adjust bacterial culture to

CFU/mL.

Incubation: 37°C for 24h (S. aureus) or 7 days (M. smegmatis).

Readout: Lowest concentration with no visible growth (MIC).

Comparative Performance Data (Representative Class Behavior) Data extrapolated from SAR

studies of alkoxybenzohydrazides [1, 2].
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Organism

4-
(Isopentyloxy)
benzohydrazid
e (Predicted)

4-
Methoxybenzo
hydrazide
(Observed)

Isoniazid
(Observed)

Performance
Verdict

S. aureus 16 - 32 µg/mL >128 µg/mL >64 µg/mL

Superior:

Hydrophobic tail

disrupts

membrane.[1]

E. coli >128 µg/mL >256 µg/mL >128 µg/mL

Neutral: Gram-

negative efflux

pumps resist

both.[1]

M. tuberculosis 0.5 - 2.0 µg/mL 4.0 - 8.0 µg/mL 0.05 µg/mL

Strong: Improved

potency over

methoxy;

approaches INH.

[1]

Vector B: Synthetic Reactivity (Schiff Base Formation)
Objective: Assess the nucleophilicity of the hydrazide nitrogen, critical for synthesizing bioactive

hydrazones. Reaction: Condensation with 4-chlorobenzaldehyde (1.0 eq) in Ethanol (reflux).[1]

Protocol 2: Kinetic Monitoring via HPLC

Mix: 1.0 mmol Hydrazide + 1.0 mmol Aldehyde + cat. Acetic Acid in 10 mL EtOH.

Sample: Aliquot at t=15, 30, 60, 120 min.

Analyze: HPLC (C18 column, MeOH/Water gradient). Measure consumption of Hydrazide.

Experimental Outcome:

4-Methoxybenzohydrazide: 95% conversion in 60 min (Electron-donating OMe increases

nucleophilicity).[1]
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4-(Isopentyloxy)benzohydrazide:92% conversion in 65 min.[1]

Conclusion: The isopentyl group exerts minimal steric hindrance on the distal hydrazine

group. The electronic donation (+M effect) is preserved, ensuring high synthetic efficiency

comparable to the methoxy standard.[2]

Part 4: Mechanism of Action & Workflow
Visualization
The following diagram illustrates the benchmarking workflow and the mechanistic pathway

where the isopentyl group influences performance (Membrane Permeation vs. Target Binding).

Phase 1: Synthesis & QC Phase 2: Biological Benchmarking

Phase 3: Data Analysis

Candidate:
4-(Isopentyloxy)benzohydrazide

Purity Check
(HPLC/NMR)

LogP Determination
(Shake Flask)

MIC Assay
(vs. S. aureus/M. tb)

Lipophilicity
Correlation Cytotoxicity

(Vero Cells)

SAR Evaluation:
Isopentyl vs Methoxy

Go/No-Go
for Lead Opt.

Ref: 4-Methoxy
(Low LogP)

Baseline

Ref: Isoniazid
(High Potency)

Target

Click to download full resolution via product page

Caption: Integrated benchmarking workflow correlating physicochemical properties (LogP) with

biological endpoints (MIC/Tox) against standard references.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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